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Introduction
Phthalocyanine Green G (Pigment Green 7, CI 74260) is a synthetic, chlorinated copper

phthalocyanine pigment renowned for its exceptional performance characteristics.[1] Its vibrant

bluish-green shade, coupled with outstanding lightfastness, thermal stability, and chemical

resistance, makes it an ideal choice for high-performance coatings where durability and color

fidelity are paramount.[1][2][3] This document provides detailed application notes and

experimental protocols for the utilization of Phthalocyanine Green G in the formulation of high-

performance coatings, intended for researchers, scientists, and professionals in the coatings

industry.

Physicochemical Properties
Phthalocyanine Green G is a soft, dark green powder that is insoluble in water and most

organic solvents.[1][3] Its chemical formula is C₃₂HCl₁₅CuN₈, and it has a molecular weight of

approximately 1092.7 g/mol .[1] The pigment's remarkable stability stems from its complex

macrocyclic structure, with a central copper ion chelated within a chlorinated phthalocyanine

ring.[1] This chlorination shifts the absorption spectrum of the parent copper phthalocyanine

blue to a brilliant green.[1][3]
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Phthalocyanine Green G is specified for high-performance coatings due to its superior

properties, which are summarized in the table below.

Property Typical Value Test Method

Physical Properties

Specific Gravity 2.0 - 2.2 g/cm³ ASTM D153

Oil Absorption 35 - 55 g/100g ASTM D281

pH 6.0 - 8.0 ASTM D1208

Performance Properties

Lightfastness (Full Shade) 8 (Excellent)
Blue Wool Scale (ISO 105-

B02)

Heat Stability 280 - 300 °C Internal Method

Chemical Resistance (Scale 1-

5, 5=Excellent)

Acid Resistance (5% HCl) 5 Internal Method

Alkali Resistance (5% NaOH) 5 Internal Method

Water Resistance 5 Internal Method

Solvent Resistance (Xylene) 5 Internal Method

Data compiled from multiple sources.[4][5][6]

Application in High-Performance Coatings
Phthalocyanine Green G is extensively used in a variety of high-performance coating

systems, including:

Automotive Coatings: Its exceptional weather and light fastness ensure long-lasting, vibrant

colors for automotive topcoats.[1][2]
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Industrial Coatings: Its resistance to chemicals and heat makes it suitable for demanding

industrial applications, such as machinery and equipment coatings.[1][2]

Architectural Coatings: Used in premium exterior paints for its durability and fade resistance.

[1]

Powder Coatings: Its high thermal stability allows it to withstand the curing temperatures of

powder coating processes.[4]

Experimental Protocols
Protocol 1: Dispersion of Phthalocyanine Green G using
a High-Speed Disperser
This protocol outlines the procedure for dispersing Phthalocyanine Green G pigment into a

solvent-based acrylic resin system.

Materials and Equipment:

Phthalocyanine Green G pigment

Acrylic resin solution (e.g., 50% solids in xylene)

Dispersing agent (e.g., a high molecular weight polymeric dispersant)

Solvent (e.g., xylene or a blend of aromatic solvents)

High-speed disperser with a Cowles-type blade

Beaker or stainless-steel dispersion vessel

Laboratory scale

Hegman gauge

Procedure:

Preparation of the Mill Base:
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In the dispersion vessel, weigh the acrylic resin solution.

Add the calculated amount of dispersing agent to the resin solution and mix at low speed

(e.g., 500 rpm) for 5 minutes to ensure uniform distribution.

Slowly add the Phthalocyanine Green G pigment to the resin/dispersant mixture while

mixing at low speed to wet the pigment and avoid excessive dusting.

Add the remaining solvent to adjust the viscosity for optimal dispersion. A typical starting

point for the mill base formulation is:

Phthalocyanine Green G: 15-25%

Dispersing Agent (on pigment weight): 2-5%

Acrylic Resin (solids): 30-40%

Solvent: 30-50%

Dispersion:

Position the dispersion blade off-center in the vessel and at a height of approximately half

the blade diameter from the bottom.

Increase the speed of the disperser to create a vortex that pulls the pigment into the blade.

The tip speed of the blade should be between 18-25 m/s.

Continue dispersing for 20-30 minutes. Monitor the temperature of the mill base and

ensure it does not exceed 50°C to prevent solvent loss and potential degradation of the

resin or dispersant.

Periodically check the fineness of grind using a Hegman gauge. The target is typically a

reading of 7-8 for high-gloss topcoats.

Let-Down:

Once the desired fineness of grind is achieved, reduce the speed of the disperser.
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Slowly add the remaining acrylic resin and any other formulation components (e.g., co-

resins, additives) to complete the coating formulation.

Mix at a lower speed for an additional 10-15 minutes to ensure homogeneity.

Protocol 2: Performance Evaluation of the Coating
This protocol describes the methods for evaluating the key performance properties of a coating

formulated with Phthalocyanine Green G.

Sample Preparation:

Apply the formulated coating to a suitable substrate (e.g., steel panels for industrial coatings,

aluminum panels for automotive coatings) using a film applicator or spray gun to achieve a

uniform dry film thickness (DFT) of 40-60 µm.

Allow the coated panels to cure according to the resin manufacturer's recommendations

(e.g., air dry for 24 hours followed by baking at 120°C for 30 minutes).

Testing Procedures:

Gloss Measurement (ASTM D523):

Use a gloss meter to measure the specular gloss of the cured coating at 20°, 60°, and 85°

geometries.

Record the gloss values. High-performance topcoats typically exhibit a 60° gloss of >90

GU.

Adhesion Test (ASTM D3359 - Test Method B):

Use a cross-hatch cutter to make a lattice pattern of cuts through the coating to the

substrate.

Apply a specified pressure-sensitive tape over the lattice and then rapidly remove it.

Visually assess the amount of coating removed from the substrate and classify the

adhesion on a scale of 0B to 5B, where 5B indicates no detachment of the coating.
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Chemical Resistance Test (ASTM D1308):

Place a few drops of the test chemical (e.g., 10% HCl, 10% NaOH, xylene) onto the

surface of the cured coating.

Cover the spot with a watch glass for a specified period (e.g., 24 hours).

Remove the watch glass, rinse the panel with deionized water, and gently wipe it dry.

Visually inspect the coating for any signs of degradation, such as blistering, discoloration,

or loss of gloss.

Visualizations

Phthalocyanine Green G (Simplified Structure)
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Caption: Simplified structure of Phthalocyanine Green G.
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Start: Define Coating Requirements
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Caption: Workflow for high-performance coating formulation.
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Conclusion
Phthalocyanine Green G is a high-performance pigment that offers an exceptional

combination of color vibrancy, durability, and resistance properties. Its successful incorporation

into a coating system is highly dependent on proper formulation and dispersion techniques.

The protocols provided in this document offer a starting point for the development of high-

performance coatings utilizing this versatile pigment. Further optimization of the formulation

and processing parameters may be necessary to achieve the desired performance for specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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